Cas no 1581207-16-0 (1-(4-bromo-1H-pyrrole-2-carbonyl)piperazine hydrochloride)

• Product Name: 1-(4-bromo-1H-pyrrole-2-carbonyl)piperazine hydrochloride
• CAS No: 1581207-16-0
• MF: C₉H₁₃BrClN₃O
• MW: 294.576020002365
• CID: 6391667
• PubChem ID: 154578066
• Update Time: 2025-11-07

1-(4-bromo-1H-pyrrole-2-carbonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-1H-pyrrole-2-carbonyl)piperazine hydrochloride
• EN300-10124524
• 1581207-16-0
• (4-Bromo-1H-pyrrol-2-yl)-piperazin-1-ylmethanone;hydrochloride

• Inchi： 1S/C9H12BrN3O.ClH/c10-7-5-8(12-6-7)9(14)13-3-1-11-2-4-13;/h5-6,11-12H,1-4H2;1H
• InChI Key： FEYGOXFGHBETPD-UHFFFAOYSA-N
• SMILES： BrC1=CNC(=C1)C(N1CCNCC1)=O.Cl

Computed Properties

• Exact Mass: 292.99305g/mol
• Monoisotopic Mass: 292.99305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(4-bromo-1H-pyrrole-2-carbonyl)piperazine hydrochloride

1-(4-Bromo-1H-Pyrrole-2-Carbonyl)Piperazine Hydrochloride: A Comprehensive Overview

The compound 1-(4-bromo-1H-pyrrole-2-carbonyl)piperazine hydrochloride (CAS No. 1581207-16-0) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a 4-bromo-pyrrole moiety, creating a molecule with intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of pyrrole derivatives in drug discovery, particularly in the development of anti-cancer agents and neuroprotective drugs. The bromo group in the pyrrole ring introduces electronic effects that enhance the molecule's reactivity and selectivity, making it an attractive candidate for medicinal chemistry applications. Additionally, the piperazine ring is known for its ability to form hydrogen bonds, which is crucial for drug-target interactions.

One of the most promising applications of 1-(4-bromo-1H-pyrrole-2-carbonyl)piperazine hydrochloride lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing heterocyclic compounds, which are essential components of many modern drugs. For instance, recent advancements in medicinal chemistry have demonstrated that this compound can be used to synthesize analogs with improved pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and cyclization reactions. The use of hydrochloric acid as a counterion ensures the compound's stability and solubility, making it easier to handle in laboratory settings. This aspect is particularly important for large-scale production and subsequent applications in drug development.

In terms of biological activity, 1-(4-bromo-1H-pyrrole-2-carbonyl)piperazine hydrochloride has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For example, studies have indicated that this compound may inhibit certain kinases involved in cancer cell proliferation. These findings underscore its potential as a lead compound for anti-cancer drug development.

Moreover, the compound's structure lends itself well to further functionalization. By modifying the bromo group or the piperazine ring, researchers can create derivatives with tailored properties. This flexibility is a key advantage in drug design, where fine-tuning molecular properties is often necessary to achieve optimal therapeutic effects.

From an environmental standpoint, the synthesis and handling of 1-(4-bromo-1H-pyrrole-2-carbonyl)piperazine hydrochloride must adhere to strict safety protocols. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to minimize exposure and ensure safe disposal of waste products.

In conclusion, 1-(4-bromo-1H-pyrrole-2-carbonyl)piperazine hydrochloride (CAS No. 1581207-16-0) represents a valuable addition to the arsenal of compounds available for research and development. Its unique structure, combined with its versatile chemical properties, positions it as a promising candidate for advancing scientific knowledge and developing innovative solutions across multiple disciplines.